molecular formula C20H24N2O4 B5671454 N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-3-(6-methyl-2-oxopyridin-1(2H)-yl)propanamide

N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-3-(6-methyl-2-oxopyridin-1(2H)-yl)propanamide

Cat. No. B5671454
M. Wt: 356.4 g/mol
InChI Key: ZJJPHIPSPAUHDJ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of derivatives related to N-[(8-Methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-3-(6-methyl-2-oxopyridin-1(2H)-yl)propanamide involves converting available precursors into targeted compounds through a series of chemical reactions. For example, novel N-substituted 2-(2-oxo-2H-chromen-4-yloxy)propanamide derivatives were synthesized from 4-hydroxy coumarin, showing the versatility of coumarin derivatives in synthesis processes (Rambabu et al., 2012).

Molecular Structure Analysis

Quantum chemical studies on derivatives close to the compound of interest reveal insights into molecular geometry, vibrational frequencies, and electronic properties. For instance, the molecular structure and spectroscopic properties of related compounds have been calculated, offering insights into conformational and electronic characteristics crucial for understanding the behavior of N-[(8-Methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-3-(6-methyl-2-oxopyridin-1(2H)-yl)propanamide (Evecen & Tanak, 2016).

Chemical Reactions and Properties

The chemical reactivity and interactions of such compounds with other chemicals are of great interest. The synthesis and characterization of derivatives provide valuable information on chemical reactions, showing potential for novel applications. For example, the reaction of ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates with certain reagents has been studied to produce novel compounds, indicating the synthetic versatility and reactive nature of these molecules (Vetyugova et al., 2018).

Physical Properties Analysis

Understanding the physical properties, such as solubility, melting point, and crystalline structure, is essential for the practical application of these compounds. Studies focusing on the synthesis and crystalline structure of related compounds help elucidate the physical characteristics that influence their behavior in different environments.

Chemical Properties Analysis

The chemical properties, including reactivity with various agents, stability under different conditions, and potential for forming derivatives, are fundamental for exploring the applications of N-[(8-Methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-3-(6-methyl-2-oxopyridin-1(2H)-yl)propanamide. Research on the synthesis and bio-evaluation of novel derivatives highlights the compound's chemical versatility and potential for further modification (Shah et al., 2016).

properties

IUPAC Name

N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-3-(2-methyl-6-oxopyridin-1-yl)propanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N2O4/c1-14-5-3-8-19(24)22(14)10-9-18(23)21-12-15-11-16-6-4-7-17(25-2)20(16)26-13-15/h3-8,15H,9-13H2,1-2H3,(H,21,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZJJPHIPSPAUHDJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC(=O)N1CCC(=O)NCC2CC3=C(C(=CC=C3)OC)OC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

356.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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